Hydrosulfide
Overview
Description
Hydrosulfide, also known as hydrogen sulfide, is a chemical compound with the formula H₂S. It is a colorless gas with a characteristic foul odor of rotten eggs. This compound is naturally occurring and can be found in volcanic gases, natural gas, and as a byproduct of the decomposition of organic matter. Hydrogen sulfide is highly toxic and flammable, making it a compound of significant interest in both scientific and industrial contexts .
Scientific Research Applications
Supramolecular Binding and Release
Hydrosulfide (HS-) has been studied for its ability to bind and release anions in water, leveraging the supramolecular properties of bambusurils. This has implications for controlled release applications in various scientific fields (Vazquez & Šindelář, 2018).
Bioinorganic, Cluster, Coordination, and Organometallic Chemistry
This compound complexes play diverse roles across multiple subdisciplines of inorganic chemistry, including their interaction with transition metal ions which forms unique compounds. This research expands our understanding of the chemistry of this compound and its biological implications (Pluth & Tonzetich, 2020).
Protective Effects in Medical Applications
This compound has been investigated for its protective effects against high-glucose-induced apoptosis in endothelial cells. Such studies illuminate the potential therapeutic uses of this compound in treating vascular complications in diabetic conditions (Guan et al., 2012).
This compound Oxidation in Biological Signaling
The oxidation of this compound at a molybdenum tetrasulfide complex has been explored, shedding light on the role of metals in the generation of reactive sulfur species (RSS), crucial for understanding protein persulfidation and H2S signaling in biology (Sherbow et al., 2020).
Renal Ischemia/Reperfusion Injury
Research shows that endogenous hydrogen sulfide generation limits renal injury caused by ischemia/reperfusion, suggesting potential therapeutic applications of this compound in kidney protection and recovery (Tripatara et al., 2008).
Oxidation-Sensitive Polymeric Nanoparticles
This compound has been incorporated into the design of oxidation-sensitive polymeric nanoparticles, particularly for drug encapsulation and delivery systems. This application demonstrates the versatility of this compound in pharmaceutical and biomedical research (Rehor et al., 2005).
Electrochemical Applications
Research into this compound encapsulation with nickel-based hydroxides for lithium-sulfur cells offers insights into enhancing the performance and lifespan of energy storage devices, showing the potential of this compound in electrochemistry (Jiang et al., 2015).
Preparation Methods
Synthetic Routes and Reaction Conditions: Hydrogen sulfide can be synthesized in the laboratory by treating ferrous sulfide with a strong acid, such as hydrochloric acid, in a Kipp generator. The reaction is as follows:
FeS+2HCl→FeCl2+H2S
Another method involves the use of thioacetamide, which generates hydrogen sulfide upon hydrolysis:
CH3C(S)NH2+H2O→CH3C(O)NH2+H2S
Properties
CAS No. |
15035-72-0 |
---|---|
Molecular Formula |
HS- |
Molecular Weight |
33.08 g/mol |
IUPAC Name |
sulfanide |
InChI |
InChI=1S/H2S/h1H2/p-1 |
InChI Key |
RWSOTUBLDIXVET-UHFFFAOYSA-M |
SMILES |
[SH-] |
Canonical SMILES |
[SH-] |
Synonyms |
Sulfide (hs1-) |
Origin of Product |
United States |
Synthesis routes and methods
Procedure details
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